Cas no 954220-31-6 (4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine)

• Product Name: 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine
• CAS No: 954220-31-6
• MF: C₁₁H₈ClFN₂
• MW: 222.646024703979
• CID: 5733883
• PubChem ID: 24902078
• Update Time: 2025-11-01

4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 954220-31-6
• AKOS017554052
• F1967-3869
• 4-chloro-6-(3-fluoro-4-methylphenyl)pyrimidine
• Pyrimidine, 4-chloro-6-(3-fluoro-4-methylphenyl)-
• 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine

• Inchi： 1S/C11H8ClFN2/c1-7-2-3-8(4-9(7)13)10-5-11(12)15-6-14-10/h2-6H,1H3
• InChI Key： BBPSWLMRGQVBLV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(C)=C(C=2)F)=NC=N1

Computed Properties

• Exact Mass: 222.0360041g/mol
• Monoisotopic Mass: 222.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 340.1±37.0 °C(Predicted)
• pka: -1.50±0.26(Predicted)

Additional information on 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine

Introduction to 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine (CAS No. 954220-31-6)

4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine (CAS No. 954220-31-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional substituents, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine consists of a pyrimidine ring substituted with a chlorine atom at the 4-position and a 3-fluoro-4-methylphenyl group at the 6-position. The presence of these substituents imparts specific chemical and biological properties that make this compound an attractive candidate for various pharmacological studies.

Recent research has highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The chlorine and fluorine substituents in 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine play crucial roles in modulating its biological activity and selectivity. Chlorine atoms are known to enhance lipophilicity and improve metabolic stability, while fluorine atoms can influence receptor binding affinity and pharmacokinetic properties.

In the context of antiviral research, 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine has shown promising activity against various viral pathogens. Studies have demonstrated its potential as a lead compound for the development of new antiviral drugs, particularly against RNA viruses such as influenza and coronaviruses. The unique combination of functional groups in this compound allows for fine-tuning of its antiviral properties through structural modifications.

Apart from antiviral applications, 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine has also been investigated for its anticancer properties. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead molecule for the development of targeted cancer therapies. The ability to modulate specific signaling pathways involved in cancer progression makes it an attractive candidate for further investigation.

In addition to its therapeutic applications, 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine has been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory activity can have significant therapeutic value. Research has shown that this compound can inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory disorders.

The synthesis of 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine involves well-established chemical reactions, including nucleophilic substitution and coupling reactions. These synthetic routes are scalable and can be optimized for large-scale production, making it feasible to produce this compound for both research and commercial purposes.

To further enhance the utility of 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine, researchers are exploring various structural modifications to improve its pharmacological profile. For instance, introducing additional functional groups or altering the positions of existing substituents can lead to compounds with enhanced potency and selectivity. These efforts are driven by the need to develop more effective and safer drugs for various medical conditions.

In conclusion, 4-Chloro-6-(3-fluoro-4-methylphenyl)pyrimidine (CAS No. 954220-31-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional substituents make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, solidifying its importance in the field of drug discovery.